(S)-2-Amino-2-cyclohexylethanol Hydrochloride

• IUPAC Name: (2S)-2-amino-2-cyclohexylethanol;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c9-8(6-10)7-4-2-1-3-5-7;/h7-8,10H,1-6,9H2;1H/t8-;/m1./s1
• InChI Key: PENLKJMHKAXHJP-DDWIOCJRSA-N
• Canonical SMILES: C1CCC(CC1)C(CO)N.Cl
• Isomeric SMILES: C1CCC(CC1)[C@@H](CO)N.Cl
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol

Description

(S)-2-Amino-2-cyclohexylethanol Hydrochloride is a chiral compound that is of interest due to its potential applications in the synthesis of biologically active molecules. While the provided papers do not directly discuss this compound, they do provide insights into related chemical synthesis and structures that can be informative for understanding the compound .

Synthesis Analysis

The synthesis of related compounds involves multi-step processes that utilize chiral starting materials to ensure enantiomeric purity. For instance, the synthesis of enantiomerically pure 2(S)-amino-6(R)-hydroxy-1,7-heptanedioic acid dimethyl ester hydrochloride is achieved from cycloheptadiene using an amino acid-derived acylnitroso Diels-Alder reaction as a key step . This method could potentially be adapted for the synthesis of this compound by modifying the starting materials and reaction conditions to suit the specific structure of the target compound.

Molecular Structure Analysis

The molecular structure of compounds similar to this compound is characterized by the presence of a cyclohexyl group and an amino group, which are key functional groups that influence the reactivity and stereochemistry of the molecule. The stereochemistry is particularly important for the biological activity of the compound, as seen in the synthesis of diastereomerically pure compounds .

Chemical Reactions Analysis

Chemical reactions involving similar compounds often require careful control of reaction conditions to maintain stereochemical integrity. For example, the synthesis of 2-(amino acid ester)-6-(1,1-dimethylethyl)-3-cyclohexyl-2H-3,4-dihydro-1,3,2-benzoxazaphosphorin 2-sulfides/oxides involves a two-step process with the reaction of monochloride with amino acid methyl ester hydrochlorides . Such reactions are characterized by spectroscopic methods, which are essential for confirming the structure and purity of the synthesized compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely include its solubility in various solvents, melting point, and specific optical rotation due to its chiral nature. The related compounds discussed in the papers are characterized by IR, ^1H, ^13C, ^31P NMR, and mass spectral data, which provide detailed information about the molecular structure and purity . These techniques would also be applicable to the analysis of this compound.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many amines are used in pharmaceuticals and can interact with biological systems in various ways.

Safety and Hazards

Like many chemical compounds, handling “(S)-2-Amino-2-cyclohexylethanol Hydrochloride” would likely require standard safety precautions. Hydrochloride salts can be corrosive and irritating.

Future Directions

The future directions would depend on the specific applications of “(S)-2-Amino-2-cyclohexylethanol Hydrochloride”. In general, there is ongoing research into new applications for amines and other similar compounds in fields like medicine.